Cas no 131222-81-6 (3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)-)

3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)- structure
131222-81-6 structure
Product Name:3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)-
CAS No:131222-81-6
MF:C6H8O3
MW:128.125922203064
CID:151190
PubChem ID:11007913
Update Time:2025-04-19

3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)-
    • (R)-4-HYDROXY-2,5-DIMETHYLFURAN-3(2H)-ONE
    • (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone
    • 3(2H)-Furanone, 4-hydroxy-2,5-dimethyl-, (S)-
    • 4-hydroxy-2,5-dimethylfuran-3(2H)-one
    • (2S)-4-hydroxy-2,5-dimethylfuran-3-one
    • (R,S)-4-Hydroxy-2,5-dimethyl-furan-3-one
    • 131222-81-6
    • (2S)-(-)-furaneol
    • Inchi: 1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3/t3-/m0/s1
    • InChI Key: INAXVXBDKKUCGI-VKHMYHEASA-N
    • SMILES: O1C(C)=C(C([C@@H]1C)=O)O

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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